Cas no 297756-32-2 (6-Amino-1-Boc-Benzimidazole)

• Product Name: 6-Amino-1-Boc-Benzimidazole
• CAS No: 297756-32-2
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD13182521
• CID: 1439368
• PubChem ID: 21907015
• Update Time: 2025-10-27

6-Amino-1-Boc-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester
• tert-butyl 6-amino-1H-benzo[d]imidazole-1-carboxylate
• 6-Amino-1-Boc-benzimidazole
• SB36447
• CS-0311479
• 6-amino-1h-benzimidazole-1-carboxylic acid tert-butyl ester
• 6-Amino-benzoimidazole-1-carboxylic acid tert-butyl ester
• ZMEJJWSYTVJMST-UHFFFAOYSA-N
• DA-42865
• tert-butyl-6-amino-1H-benzo[d]imidazole-1-carboxylate
• 297756-32-2
• F83631
• 1H-BenziMidazole-1-carboxylicacid,6-aMino-,1,1-diMethylethylester
• 1,1-Dimethylethyl 6-amino-1H-benzimidazole-1-carboxylate
• 6-amino-benzimidazole-1-carboxylic acid tert-butyl ester
• DTXSID301200042
• tert-butyl 6-aminobenzimidazole-1-carboxylate
• SCHEMBL482833
• MFCD13182521
• 6-Amino-1-Boc-Benzimidazole

• MDL： MFCD13182521
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-14-9-5-4-8(13)6-10(9)15/h4-7H,13H2,1-3H3
• InChI Key： ZMEJJWSYTVJMST-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC2C=CC(=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.11655
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Amino-1-Boc-Benzimidazole

6-Amino-1-Boc-Benzimidazole: A Comprehensive Overview

The compound 6-Amino-1-Boc-Benzimidazole, identified by the CAS number 297756-32-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science.

Benzimidazoles are known for their versatile properties, including high thermal stability and the ability to form stable complexes with metal ions. The presence of the amino group at position 6 and the tert-butoxycarbonyl (Boc) group at position 1 in 6-Amino-1-Boc-Benzimidazole introduces additional functional groups that enhance its reactivity and utility in various chemical reactions. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of new drugs.

Recent studies have highlighted the potential of 6-Amino-1-Boc-Benzimidazole in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, 6-Amino-1-Boc-Benzimidazole has also found use in materials science. Its ability to coordinate with metal ions has led to its incorporation into metal-organic frameworks (MOFs) and other hybrid materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 6-Amino-1-Boc-Benzimidazole typically involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization. The introduction of the Boc group is often achieved through a Friedel-Crafts acylation followed by deprotection steps to yield the final product. This compound is also amenable to further modifications, allowing chemists to tailor its properties for specific applications.

From an analytical standpoint, 6-Amino-1-Boc-Benzimidazole can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods provide insights into its molecular structure and functional group interactions, which are critical for understanding its reactivity and behavior in different chemical environments.

In conclusion, 6-Amino-1-Boc-Benzimidazole, with its unique structural features and functional groups, continues to be a focal point in both academic research and industrial applications. Its role as an intermediate in drug discovery and its potential in materials science underscore its importance in modern chemistry. As research progresses, it is anticipated that this compound will contribute even more significantly to the development of innovative solutions across diverse fields.